Cas no 2138257-82-4 (4-Thiazolemethanol, 2-[(cyclohexylamino)methyl]-)

• Product Name: 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl]-
• CAS No: 2138257-82-4
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 5279837
• Update Time: 2025-06-08

4-Thiazolemethanol, 2-[(cyclohexylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl]-

• Inchi： 1S/C11H18N2OS/c14-7-10-8-15-11(13-10)6-12-9-4-2-1-3-5-9/h8-9,12,14H,1-7H2
• InChI Key： KISCJQRXUHJWGB-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1CNC1CCCCC1

Additional information on 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl]-

Introduction to 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] and Its Significance in Modern Chemical Research

4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] (CAS No. 2138257-82-4) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole methanol class, characterized by a sulfur-containing heterocyclic ring system linked to a hydroxymethyl functional group. The presence of a cyclohexylamino moiety in its structure introduces an additional layer of complexity, making it a promising candidate for further investigation in drug discovery and molecular chemistry.

The chemical structure of 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] can be described as a thiazole ring (C₃H₄NS) substituted at the 2-position with a hydroxymethyl group (-CH₂OH) and an amino group (-NH-) connected to a cyclohexyl ring. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are often crucial in therapeutic interventions. The cyclohexylamino group, in particular, is known for its ability to modulate protein-protein interactions and can serve as a key pharmacophore in the design of novel bioactive molecules.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole scaffolds are widely recognized for their role in antimicrobial, anti-inflammatory, anti-cancer, and anti-viral applications. The incorporation of functional groups like hydroxymethyl and cyclohexylamino into the thiazole core can enhance the compound's solubility, bioavailability, and binding affinity to biological targets. This has led to extensive research into synthesizing novel derivatives with improved pharmacological profiles.

One of the most compelling aspects of 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] is its potential as a building block for more complex molecules. The presence of both hydroxymethyl and amino functional groups provides multiple points for chemical modification, allowing researchers to tailor the compound's properties for specific applications. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions, while the amino group can form salt bridges or coordinate with metal ions, enhancing its versatility in drug design.

The cyclohexylamino moiety is particularly noteworthy due to its steric bulk and hydrogen bonding capabilities. This feature can be exploited to optimize binding interactions with biological targets by fine-tuning the compound's three-dimensional structure. Additionally, the cyclohexyl group can influence solubility and metabolic stability, making it an attractive component in drug candidates that require prolonged circulation or targeted delivery.

Recent studies have highlighted the importance of thiazole derivatives in addressing emerging challenges in medicine. For example, research has demonstrated that modifications of thiazole rings can lead to compounds with enhanced efficacy against resistant pathogens or improved selectivity towards specific disease biomarkers. The compound 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] represents a promising starting point for such investigations, offering a unique combination of structural features that could lead to breakthroughs in therapeutic development.

In the context of drug discovery pipelines, 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] could serve as an intermediate in synthesizing more complex molecules with targeted biological activities. Its structural motifs are reminiscent of known bioactive agents, suggesting that it may exhibit similar or even improved pharmacological properties. Researchers are exploring various synthetic routes to modify this compound further, aiming to develop novel drugs that address unmet medical needs.

The synthesis of 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions at the thiazole ring followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

The potential applications of this compound extend beyond traditional pharmaceuticals. In materials science and chemical biology, thiazole derivatives are being explored for their roles as ligands or probes in biochemical assays. The unique structural features of 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] make it an excellent candidate for developing new tools that aid in understanding complex biological systems at the molecular level.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 4-Thiazolemethanol, 2-[(cyclohexylamino)methyl] will play an increasingly important role in drug discovery and molecular medicine. Their ability to modulate biological processes through precise structural design offers hope for developing innovative treatments for a wide range of diseases. The ongoing investigation into this compound underscores the dynamic nature of chemical research and its potential to drive medical advancements.